Cas no 15568-86-2 (1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-
• CAS No: 15568-86-2
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 1080996
• PubChem ID: 5323723
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-
• 5-(ethoxyMethylene)-2,2-diMethyl-1,3-dioxane-4,6-dione
• 2,2-dimethyl-5-ethoxymethylene-1,3-dioxane-4,6-dione
• 5-(ethoxymethylene)-2,2-dimethyl-1,3-dioxan-4,6-dione
• 5-(ethoxymethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-ethoxymethylene-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-ethoxymethylene-2,2-dimethyl-4,6-dioxo-1,3-dioxane
• isopropylidene ethoxymethylenemalonate
• DTXSID90415826
• SY275056
• MFCD00085029
• 5-ethoxymethylene-2,2-dimethyl-[1,3]dioxane-4,6-dione
• SCHEMBL2062684
• VRWNGTZFEHJVFT-UHFFFAOYSA-N
• 15568-86-2
• CS-0130791
• DA-16715
• InChI=1/C9H12O5/c1-4-12-5-6-7(10)13-9(2,3)14-8(6)11/h5H,4H2,1-3H
• A883631

• Inchi： 1S/C9H12O5/c1-4-12-5-6-7(10)13-9(2,3)14-8(6)11/h5H,4H2,1-3H3
• InChI Key： VRWNGTZFEHJVFT-UHFFFAOYSA-N
• SMILES： O1C(/C(=C\OCC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 200.06800
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 0.74290